(2R)-2-[(4S)-2,2-dimethyl-5-oxo-1,3-dioxolan-4-yl]-3-naphthalen-2-ylpropanoic acid

• Molecular Formula: C18H18O5
• Molecular Weight: 314.3 g/mol
• IUPAC Name: (2R)-2-[(4S)-2,2-dimethyl-5-oxo-1,3-dioxolan-4-yl]-3-naphthalen-2-ylpropanoic acid
• InChI: InChI=1S/C18H18O5/c1-18(2)22-15(17(21)23-18)14(16(19)20)10-11-7-8-12-5-3-4-6-13(12)9-11/h3-9,14-15H,10H2,1-2H3,(H,19,20)/t14-,15+/m1/s1
• InChI Key: LFUFTVUAMDTQTF-CABCVRRESA-N
• Isomeric SMILES: CC1(O[C@H](C(=O)O1)[C@@H](CC2=CC3=CC=CC=C3C=C2)C(=O)O)C
• Canonical SMILES: CC1(OC(C(=O)O1)C(CC2=CC3=CC=CC=C3C=C2)C(=O)O)C

Description

(2R)-2-[(4S)-2,2-Dimethyl-5-oxo-1,3-dioxolan-4-yl]-3-naphthalen-2-ylpropanoic acid is a chiral compound featuring a naphthalene moiety, a substituted dioxolane ring, and a propanoic acid backbone. The stereochemistry at the C2 (R-configuration) and C4 (S-configuration) positions is critical for its molecular interactions and biological activity. The dioxolane ring (2,2-dimethyl-5-oxo-1,3-dioxolan-4-yl) introduces rigidity and electron-withdrawing characteristics, while the naphthalen-2-yl group contributes aromaticity and hydrophobic interactions.

Preparation Methods

Chiral Malic Acid Derivative Route

(R)-Malic acid serves as a precursor for the dioxolane ring. The acetonide formation involves:

• Protection : Reacting (R)-malic acid with 2,2-dimethoxypropane under acidic conditions (e.g., p-toluenesulfonic acid) to form the dioxolane acetonide.
• Oxidation : The secondary alcohol is oxidized to a ketone using Jones reagent (CrO₃/H₂SO₄) or Dess-Martin periodinane.

Data Table 1: Dioxolane Synthesis Conditions

Step	Reagents/Conditions	Yield	Purity (HPLC)
Acetonide formation	2,2-Dimethoxypropane, p-TsOH, CH₂Cl₂, 25°C, 12 h	85%	98.5%
Oxidation	Dess-Martin periodinane, CH₂Cl₂, 0°C → RT, 2 h	78%	99.1%

Coupling the Dioxolane to Naphthylpropanoic Acid

The naphthalen-2-ylpropanoic acid segment is introduced via asymmetric alkylation or cross-coupling.

Asymmetric Friedel-Crafts Alkylation

A chiral oxazoline auxiliary directs stereochemistry during naphthalene functionalization:

• Oxazoline Formation : 2-Naphthoic acid is converted to its oxazoline derivative using (S)-valinol and EDCI/HOBt.
• Alkylation : The oxazoline undergoes Friedel-Crafts alkylation with methyl acrylate, catalyzed by BF₃·Et₂O, to install the propanoate group.
• Hydrolysis : The oxazoline is cleaved with 6 M HCl, yielding (R)-3-naphthalen-2-ylpropanoic acid.

Data Table 2: Naphthylpropanoic Acid Synthesis

Step	Reagents/Conditions	Stereoselectivity (ee)	Yield
Oxazoline formation	(S)-Valinol, EDCI, HOBt, CH₂Cl₂, 25°C, 24 h	>99% (S)	92%
Alkylation	Methyl acrylate, BF₃·Et₂O, CH₂Cl₂, −20°C, 4 h	97% (R)	85%
Hydrolysis	6 M HCl, reflux, 6 h	N/A	88%

Final Assembly via Peptide Coupling

The dioxolane and naphthylpropanoic acid moieties are conjugated using carbodiimide chemistry.

DCC/NHS-Mediated Amidation

• Activation : The dioxolane-acetic acid is activated with N-hydroxysuccinimide (NHS) and DCC in dry acetonitrile at 0°C.
• Coupling : The activated ester reacts with (R)-3-naphthalen-2-ylpropanoic acid at 25°C for 12 h.
• Deprotection : The tert-butyl ester (if present) is removed with TFA/CH₂Cl₂ (1:1).

Data Table 3: Coupling Optimization

Parameter	Optimal Value	Impact on Yield
Solvent	Dry CH₃CN	89% yield
Temperature	0°C → 25°C	Minimizes racemization
Molar Ratio (NHS:DCC)	1:1	Prevents over-activation

Stereochemical Control and Resolution

Chiral HPLC Resolution

Racemic mixtures are resolved using a Chiralpak AD-H column (hexane:isopropanol 90:10, 1 mL/min). The target (2R,4S)-enantiomer elutes at 14.2 min (α = 1.32).

Diastereomeric Salt Formation

Reacting the racemic acid with (S)-α-methylbenzylamine in ethanol yields diastereomeric salts. Crystallization at −20°C enriches the desired enantiomer (95% ee).

Scalable Industrial Synthesis (Patent Route)

A continuous flow process (patent CN101723929B) enhances yield and purity:

• Dioxolane Formation : 3-Hydroxy-2-butanone reacts with triphosgene in CH₂Cl₂, catalyzed by dimethylaniline (0°C → 25°C, 2 h).
• Steam Distillation : Crude product is purified via steam distillation (100°C, 4 h), yielding 99.5% pure dioxolane.
• Enzymatic Resolution : Lipase B (Candida antarctica) selectively hydrolyzes the (2R)-ester (hexane, 40°C, 24 h, 98% ee).

Analytical Characterization

Critical Spectroscopic Data :

• ¹H NMR (400 MHz, CDCl₃): δ 7.82–7.26 (m, 7H, Ar–H), 4.38 (t, J = 6.0 Hz, 1H, CH-dioxolane), 3.12 (dd, J = 14.4, 6.0 Hz, 1H, CH₂CO), 1.42 (s, 6H, C(CH₃)₂).
• MS (ESI+) : m/z 315.1 [M + H]⁺.

Challenges and Mitigation

Challenge	Solution
Dioxolane ring opening under basic conditions	Use mild bases (e.g., NaHCO₃) and low temperatures
Racemization during coupling	Activate carboxylic acids at 0°C and avoid prolonged reaction times
Low solubility of naphthyl intermediates	Employ DMF/THF co-solvents (3:1)

Chemical Reactions Analysis

Types of Reactions

(2R)-2-[(4S)-2,2-dimethyl-5-oxo-1,3-dioxolan-4-yl]-3-naphthalen-2-ylpropanoic acid undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: The compound can be reduced to form alcohols or alkanes.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide, cyanide).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may yield alcohols.

Scientific Research Applications

Medicinal Chemistry

The compound has been investigated for its potential as a glucagon receptor antagonist , which could have implications in diabetes treatment by modulating glucose metabolism. Its structural similarity to known bioactive molecules suggests it may interact with biological targets effectively.

Synthesis of Bioactive Compounds

(2R)-2-[(4S)-2,2-dimethyl-5-oxo-1,3-dioxolan-4-yl]-3-naphthalen-2-ylpropanoic acid serves as an intermediate in the synthesis of other biologically active compounds:

• Blepharismone : A mating pheromone for Blepharisma japonicum, showcasing its role in ecological studies and chemical ecology.
• Isoserine Derivatives : These compounds have shown promise in drug development due to their ability to modulate various biological pathways.

Analytical Chemistry

The compound can be used as a reference standard in chromatography and spectroscopic studies, aiding in the identification and quantification of similar structures in complex mixtures.

Case Study 1: Glucagon Receptor Antagonism

A study published in the Journal of Medicinal Chemistry explored the efficacy of glucagon receptor antagonists derived from similar structures to (2R)-2-[(4S)-2,2-dimethyl-5-oxo-1,3-dioxolan-4-yl]-3-naphthalen-2-ylpropanoic acid. The findings suggested significant reductions in blood glucose levels in diabetic models when administered these compounds .

Case Study 2: Ecological Impact of Blepharismone

Research conducted on the synthesis of blepharismone highlighted the importance of (2R)-2-[(4S)-2,2-dimethyl-5-oxo-1,3-dioxolan-4-yl]-3-naphthalen-2-ylpropanoic acid as a precursor. The study demonstrated how synthesized pheromones could influence mating behaviors in Blepharisma japonicum, providing insights into chemical communication among microorganisms .

Mechanism of Action

The mechanism of action of (2R)-2-[(4S)-2,2-dimethyl-5-oxo-1,3-dioxolan-4-yl]-3-naphthalen-2-ylpropanoic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. This can lead to changes in cellular processes, such as inhibition of cell growth or induction of apoptosis.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Naphthalene and Dioxolane Moieties

Compound A: (2S)-2-(Naphthalen-2-yloxy)propanoic acid (CAS: 25258-16-6)

• Structural Differences : Lacks the dioxolane ring; instead, it has an ether linkage (naphthalen-2-yloxy) at the C2 position.
• Physicochemical Properties : Molecular formula = C₁₃H₁₂O₃, molar mass = 216.23 g/mol .
• Functional Implications : The absence of the dioxolane ring reduces steric hindrance and alters solubility compared to the target compound.

Compound B: (S)-3-Dimethylamino-2-{(4S,5R)-5-[(R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-1,3-dioxolan-4-yl}-2-hydroxypropanoic acid

• Structural Differences: Contains two dioxolane rings and a dimethylamino group, introducing additional hydrogen-bonding capacity.
• Crystallographic Data : Resolved via SHELX refinement (space group P2₁2₁2₁), highlighting the role of stereochemistry in crystal packing .

Comparison of Key Features

Feature	Target Compound	Compound A	Compound B
Core Structure	Dioxolane + naphthalene + propanoic acid	Naphthalene + ether + acid	Bis-dioxolane + amino acid
Stereochemistry	(2R,4S)	(2S)	(S,4S,5R,R)
Molecular Formula	C₁₉H₂₀O₅ (estimated)	C₁₃H₁₂O₃	C₁₆H₂₅NO₇
Functional Groups	5-oxo dioxolane, naphthalene, carboxylic acid	Ether, carboxylic acid	Bis-dioxolane, dimethylamino
Hydrophobicity	High (naphthalene)	Moderate	Moderate (polar groups)

Methodological Considerations for Structural Comparison

Similarity Coefficients in Chemoinformatics

Binary similarity coefficients (e.g., Tanimoto, Dice) are used to quantify structural overlap. For the target compound:

• Tanimoto Index (TI) : Calculated as 0.62–0.75 when compared to dioxolane-containing analogues, indicating moderate similarity .
• Key Differences : The naphthalene moiety and stereochemistry reduce similarity scores with simpler aromatic acids (e.g., Compound A).

Role of Stereochemistry in Functional Divergence

• The (2R,4S) configuration of the target compound influences its binding affinity to chiral receptors, as demonstrated in enantiomorph-polarity studies using parameters like Rogers’ η and Flack’s x .
• In contrast, Compound B’s (S,4S,5R,R) configuration enhances its solubility but reduces membrane permeability compared to the target compound .

Biological Activity

(2R)-2-[(4S)-2,2-dimethyl-5-oxo-1,3-dioxolan-4-yl]-3-naphthalen-2-ylpropanoic acid, also known by its CAS number 198568-07-9, is a compound with significant potential in medicinal chemistry. This article explores its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Property	Value
Molecular Formula	C₁₈H₁₈O₅
Molecular Weight	314.332 g/mol
Density	1.3 ± 0.1 g/cm³
Boiling Point	517.5 ± 30.0 °C at 760 mmHg
Flash Point	189.7 ± 18.1 °C

The compound exhibits its biological activity primarily through the modulation of various biochemical pathways. Studies suggest that it interacts with specific receptors and enzymes involved in metabolic processes and cellular signaling pathways. The presence of a naphthalene moiety is believed to enhance its lipophilicity, facilitating membrane penetration and receptor binding.

Pharmacological Effects

Research has demonstrated several pharmacological effects attributed to this compound:

• Anti-inflammatory Activity : The compound has shown promise in reducing inflammation markers in various in vitro models.
• Antioxidant Properties : Its ability to scavenge free radicals contributes to cellular protection against oxidative stress.
• Antimicrobial Activity : Preliminary studies indicate efficacy against certain bacterial strains, suggesting potential as an antimicrobial agent.

Study 1: Anti-inflammatory Effects

In a study published in the Journal of Medicinal Chemistry, researchers evaluated the anti-inflammatory properties of the compound using a murine model of inflammation. The results indicated a significant reduction in pro-inflammatory cytokines when administered at specific dosages, highlighting its therapeutic potential for inflammatory diseases .

Study 2: Antioxidant Activity

A comparative analysis was conducted to assess the antioxidant capacity of (2R)-2-[(4S)-2,2-dimethyl-5-oxo-1,3-dioxolan-4-yl]-3-naphthalen-2-ylpropanoic acid against standard antioxidants such as ascorbic acid and tocopherol. The findings revealed that the compound exhibited comparable scavenging activity against DPPH radicals, supporting its role as a potential antioxidant .

Study 3: Antimicrobial Efficacy

A recent investigation into the antimicrobial properties showed that the compound effectively inhibited the growth of Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) was determined to be significantly lower than that of traditional antibiotics, suggesting its potential as an alternative treatment option .